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Compound of Interest

Compound Name: 2,3,3-Trimethylbenzoindolenine

Cat. No.: B1329958

An In-depth Technical Guide to
Trimethylbenzoindolenine Isomers

Disclaimer: The term "2,3,3-Trimethylbenzoindolenine” is ambiguous and can refer to several
isomers. This guide provides a detailed overview of the most probable candidates based on
available scientific literature: 1,1,2-Trimethyl-1H-benzo[elindole and 2,3,3-Trimethyl-3H-
benzo[g]indole. A section on the closely related and frequently cited 2,3,3-Trimethylindolenine
is also included for comparative purposes.

This document is intended for researchers, scientists, and drug development professionals,
providing comprehensive data on the chemical and physical properties, synthesis, and
potential applications of these compounds.

1,1,2-Trimethyl-1H-benzo[e]indole

Also known as 2,3,3-Trimethyl-4,5-benzo-3H-indole, this compound is a key precursor in the
synthesis of various functional molecules, particularly cyanine dyes.[1] Its trimethyl substitution
enhances the stability and solubility of its derivatives.[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1,1,2-Trimethyl-1H-benzol[e]indole is
presented below.
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Property Value Source
CAS Number 41532-84-7 [11[2][3][4]
Molecular Formula CisHisN [21[3][4]
Molecular Weight 209.29 g/mol [1112]14]
Melting Point 111-117 °C [3][4]
Boiling Point 333.7 °C at 760 mmHg [3]
Density 1.06 g/cm3 [3]

Water Solubility

Insoluble (at 20 °C)

[3]4]

Appearance

Yellow to brown crystalline

powder

[4]

InChlKey

WJIZSZXCWMATYFX-
UHFFFAOYSA-N

[1]

Spectroscopic Data
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Spectrum Type Key Features/Notes Source

Representative chemical shifts
for a derivative include
aromatic protons at 7.0-8.5
'H NMR ppm, N-CHz at 4.2-4.5 ppm, o
C(CHs)2 at 1.6-1.8 ppm, and 2-
CHs at 2.5-2.8 ppm. Specific
shifts vary with the exact

derivative and solvent.

Characteristic absorption
bands for derivatives provide

FT-IR information on the vibrational [1]
frequencies of different

chemical bonds.

MS-MS data is available,
Mass Spectrometry showing characteristic [2]

fragmentation patterns.

The UV-Vis absorption spectra
UV-Vis Absorption of derivative dyes have been [1]

studied in various solvents.

Synthesis

The synthesis of the 1,1,2-trimethyl-1H-benzo[e]indole core can be achieved through various
strategic routes, typically involving the formation of the indole ring system followed by or
concurrent with methylation.[1] Alkylation of indole derivatives is a key step.[1]

Applications

This compound is a crucial building block in several areas of chemical research.[1] It is a key
precursor in the synthesis of a wide range of functional molecules, most notably cyanine dyes.

[1]

2,3,3-Trimethyl-3H-benzo[g]indole
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This isomer of trimethylbenzoindolenine is less commonly cited in the literature compared to
the benzole] variant.

Chemical and Physical Properties

Property Value Source
CAS Number 74470-85-2 [5]
Molecular Formula CisHisN [5]
Molecular Weight 209.29 g/mol [5][6]
Melting Point 70-71°C [5]
Boiling Point 127 °C at 0.5 mmHg [5]

Spectroscopic Data
ATR-IR spectral data for 2,3,3-Trimethyl-3H-benzo[g]indole is available.[7]

2,3,3-Trimethylindolenine

While not a benzoindolenine, 2,3,3-trimethylindolenine is a closely related and important
intermediate, often used in the synthesis of cyanine dyes and other imaging agents.[8][9][10] It
is a clear yellow to red-brown liquid.[8][10]

Chemical and Physical Properties
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Property Value Source

CAS Number 1640-39-7 [8][10][11][12][13][14][15]
Molecular Formula C11HisN [BI[11][13][14][15]
Molecular Weight 159.23 g/mol [B][11][15]

Melting Point 6-8 °C [8][11]

Boiling Point 228-229 °C at 744 mmHg [BI[O][10][11][12]

Density 0.992 g/mL at 25 °C 8191107 11]112]

N Soluble in chloroform, toluene,
Solubility ] [81[9][10]
or dichlorobenzene.

Refractive Index n20/D 1.549 [8][9][10][11][12]

Experimental Protocols: Synthesis

Several methods for the synthesis of 2,3,3-trimethylindolenine have been reported.
Method 1: Fischer Indole Synthesis

A common method is the Fischer indole synthesis.[16] One approach involves reacting
phenylhydrazine with 3-methyl-2-butanone in the presence of an acid catalyst like acetic acid.
[16] A microwave-assisted one-pot synthesis has been developed to improve efficiency, reduce
reaction times, and minimize environmental impact.[16]

e Procedure: Phenylhydrazine, methyl isobutyl ketone, and acetic acid are mixed and refluxed
under microwave radiation (800W) for 20-30 minutes. The solution is then concentrated,
cooled, diluted with ethyl acetate, and neutralized with a saturated sodium bicarbonate
solution. The organic layer is separated and concentrated to yield the crude product, which
can be purified by flash column chromatography.[16]

Method 2: From Aniline and 3-chloro-3-methylbutane-2-one

This method involves reacting aniline with 3-chloro-3-methylbutane-2-one.[17]
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e Procedure: Aniline and 3-chloro-3-methylbutane-2-one are mixed in a molar ratio of 3:1 to
10:1 and reacted at a temperature of 60-120 °C for 2-20 hours. The temperature is then
elevated, and the mixture is maintained at the reflux temperature of aniline for 0.5-2 hours to

complete the reaction.[17]

Applications in Research and Development

2,3,3-Trimethylindolenine is a significant intermediate for synthesizing photosensitive color-
changing agents and conjugated cyanine cationic dyes.[16] These dyes exhibit high
fluorescence quantum yield, a tunable absorption wavelength range, and good stability.[16] As
fluorescent probes, they have important applications in life sciences, including biochips, DNA
sequencing, fluorescence immunoassays, and clinical diagnostics.[16]

Visualizations
General Synthesis and Purification Workflow

The following diagram illustrates a general workflow for the synthesis and purification of
trimethyl-indolenine derivatives, based on the described experimental protocols.
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General Synthesis and Purification Workflow for Trimethyl-Indolenine Derivatives
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Caption: A generalized workflow for the synthesis and purification of trimethyl-indolenine
derivatives.

Signaling Pathways

Currently, there is no specific information available in the searched literature detailing the
involvement of 2,3,3-trimethylbenzoindolenine or its isomers in specific biological signaling
pathways. Their primary role in a drug development context is as building blocks for fluorescent
probes and dyes, which can be used to study various biological processes.
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Safety Information

e 1,1,2-Trimethyl-1H-benzole]indole: May cause skin, eye, and respiratory irritation.[2]
e 2,3,3-Trimethyl-3H-benzo[g]indole: Causes skin and serious eye irritation.[6]
e 2,3,3-Trimethylindolenine: Irritating to eyes, respiratory system, and skin.[8]

Users should consult the relevant Safety Data Sheets (SDS) for detailed safety and handling
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trimethylbenzoindolenine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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